Cas no 266358-16-1 (Ethanone, 2-bromo-1-(4-fluorophenyl)-2-[2-(methylthio)-4-pyrimidinyl]-)

• Product Name: Ethanone, 2-bromo-1-(4-fluorophenyl)-2-[2-(methylthio)-4-pyrimidinyl]-
• CAS No: 266358-16-1
• MF: C₁₃H₁₀BrFN₂OS
• MW: 341.198704242706
• CID: 1428116
• PubChem ID: 11151999
• Update Time: 2025-04-20

Ethanone, 2-bromo-1-(4-fluorophenyl)-2-[2-(methylthio)-4-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(4-fluorophenyl)-2-[2-(methylthio)-4-pyrimidinyl]-
• 2-bromo-1-(4-fluorophenyl)-2-(2-methylsulfanylpyrimidin-4-yl)ethanone
• WRUSSCKIDKSRLD-UHFFFAOYSA-N
• 2-Bromo-1-(4-fluorophenyl)-2-(2-(methylthio)pyrimidin-4-yl)ethanone
• 266358-16-1
• DTXSID00457090
• SCHEMBL3525337

• Inchi： 1S/C13H10BrFN2OS/c1-19-13-16-7-6-10(17-13)11(14)12(18)8-2-4-9(15)5-3-8/h2-7,11H,1H3
• InChI Key： WRUSSCKIDKSRLD-UHFFFAOYSA-N
• SMILES： BrC(C1C=CN=C(N=1)SC)C(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 339.9682
• Monoisotopic Mass: 339.96812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 42.85